Ethyl 4-amino-5-bromonicotinate

• IUPAC Name: ethyl 4-amino-5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C8H9BrN2O2/c1-2-13-8(12)5-3-11-4-6(9)7(5)10/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key: VQEYTALZZLPCBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=CC(=C1N)Br
• Molecular Formula: C8H9BrN2O2
• DSSTOX Substance ID: DTXSID80858662
• Molecular Weight: 245.07 g/mol
• CAS RN: 1240595-43-0

Description

Ethyl 4-amino-5-bromonicotinate is a chemical compound with the CAS Number: 1240595-43-0. It has a molecular weight of 245.08 and its molecular formula is C8H9BrN2O2. It is a solid substance and should be stored in a dark place, under an inert atmosphere, at 2–8 °C.

Molecular Structure Analysis

The IUPAC name for Ethyl 4-amino-5-bromonicotinate is ethyl 4-amino-5-bromo-pyridine-3-carboxylate. The InChI Code is 1S/C8H9BrN2O2/c1-2-13-8(12)5-3-11-4-6(9)7(5)10/h3-4H,2H2,1H3,(H2,10,11).

Physical And Chemical Properties Analysis

Ethyl 4-amino-5-bromonicotinate is a solid substance. It should be stored under an inert gas (nitrogen or Argon) at 2–8 °C. The molecular weight of the compound is 245.08, and its molecular formula is C8H9BrN2O2.

Scientific Research Applications

1. Structural Analysis

The compound's structural features have been studied through techniques like X-ray single-crystal diffraction. For example, the crystal structures of 5-bromonicotinic acid and its solvates were examined, which is closely related to Ethyl 4-amino-5-bromonicotinate (Aakeröy, Tremayne, Rowe, Seaton, 2001).

2. Synthesis and Biological Activity

Synthesis methods and biological activities of related compounds have been explored. For instance, novel nicotinate esters with amino acid function were synthesized, showing considerable vasodilatory properties in vitro (Girgis, Kalmouch, Ellithey, 2006). Another study synthesized and analyzed the antibacterial activity of a compound derived from 5-bromonicotinic acid (Li, 2009).

3. Pharmaceutical Applications

Ethyl 4-amino-5-bromonicotinate and its derivatives have potential pharmaceutical applications. One study discussed the structure-activity relationship of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate, which might help in overcoming drug resistance in cancer cells (Das, Doshi, Tian, Addo, Srinivasan, Hermanson, Xing, 2009).

4. Material Science Applications

The compound and its derivatives have been used in studies of material science. For example, a study on corrosion inhibitors for mild steel in industrial processes included derivatives of ethyl 4-amino-5-bromonicotinate (Dohare, Ansari, Quraishi, Obot, 2017).

5. Antimicrobial Studies

There's research on the synthesis and evaluation of derivatives for antimicrobial activities, as demonstrated in a study of triazole derivatives against copper corrosion in hydrochloric acid medium, which is indirectly related to the study of Ethyl 4-amino-5-bromonicotinate (Sudheer, Quraishi, 2013).

Safety and Hazards

Ethyl 4-amino-5-bromonicotinate is considered hazardous. It has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.